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Cat. No.: B1677609
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Content Type: Publish Comparison Guide Audience: Researchers, Bioanalytical Scientists,

Drug Development Professionals

Executive Summary
N2-Capryloyl lysine (N2-(1-oxooctyl)-L-lysine) is an amphiphilic amino acid derivative

increasingly relevant in drug delivery systems, cosmetic formulation, and bacterial

metabolomics. Unlike free lysine, the N2-acylation confers significant hydrophobicity, altering its

retention behavior and ionization efficiency.

This guide provides a rigorous technical comparison of quantification methodologies,

establishing HPLC-MS/MS (Triple Quadrupole) as the gold standard for sensitivity and

specificity. It details a self-validating protocol compliant with FDA/ICH bioanalytical guidelines,

focusing on the critical method parameters (CMPs) required to overcome matrix effects and

ensure robust quantification.
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Analyte: N2-Capryloyl Lysine CAS: 75383-80-1 Formula: C14H28N2O3 MW: 272.38 g/mol

Structure: Lysine acylated at the

-amine (N2) with octanoic acid.

Analytical Challenges
Amphiphilicity: The C8 tail creates a surfactant-like character, leading to potential carryover

in LC systems and non-specific binding to plasticware.

Isobaric Interference: In complex biological matrices, endogenous N-

-acylated lysines (e.g., histone modifications) may co-elute. Chromatographic resolution is
critical.

Lack of Chromophore: The molecule lacks a strong UV-absorbing group (only weak amide

absorption at ~210 nm), rendering HPLC-UV insensitive and prone to interference.

Methodological Landscape: Comparison of
Alternatives
The following table contrasts the proposed HPLC-MS/MS method against traditional

alternatives.
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Feature
HPLC-MS/MS

(Recommended)

HPLC-UV

(Alternative)
GC-MS

Detection Principle
Mass-to-charge (m/z)

filtering (SRM/MRM)

UV Absorbance (205-

210 nm)

Electron Impact (EI)

Ionization

Sensitivity (LLOQ)
High (Low ng/mL to

pg/mL range)
Low (µg/mL range)

Moderate (requires

derivatization)

Specificity

Excellent.

Distinguishes N2- vs

N6-isomers via

retention &

fragmentation.

Poor. Non-specific

amide absorption;

high matrix

interference.

Good. Mass spectral

fingerprint is specific.

Sample Prep

Simple Protein

Precipitation (PPT) or

SPE.

rigorous cleanup

required to remove

UV-absorbing

interferences.

Complex. Requires

derivatization (e.g.,

BSTFA) to make

volatile.

Throughput
High (5-8 min run

time).

Moderate (15-30 min

to resolve peaks).

Low (Derivatization

adds time).

Suitability

Bioanalysis

(Plasma/Tissue),

Trace Analysis.

Raw Material QC

(High conc. only).

Metabolomics (Broad

profiling).

Deep Dive: Optimized HPLC-MS/MS Protocol
Chromatographic Conditions

Rationale: A C18 stationary phase is selected to leverage the hydrophobic interaction with

the octanoyl chain. A C8 column may provide insufficient retention, while HILIC is unsuitable

due to the lipid tail.

Column: Agilent Zorbax Eclipse Plus C18 (2.1 x 50 mm, 1.8 µm) or Waters ACQUITY UPLC

BEH C18.

Mobile Phase A: 0.1% Formic Acid in Water (Proton source for ESI+).
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Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient:

0.0 min: 10% B (Trapping)

1.0 min: 10% B

4.0 min: 90% B (Elution of N2-Capryloyl Lysine)

5.0 min: 90% B (Wash)

5.1 min: 10% B (Re-equilibration)

Mass Spectrometry Settings
Ionization: Electrospray Ionization (ESI), Positive Mode.[1][2]

Precursor Ion: [M+H]⁺ = 273.2 m/z.

MRM Transitions:

Quantifier: 273.2

84.1 (Collision Energy: 25-30 eV).

Mechanism:[3] Formation of the characteristic lysine immonium ion (

). This is the most abundant and stable fragment for lysine derivatives.

Qualifier: 273.2

129.1 (Collision Energy: 15-20 eV).

Mechanism:[3] Specific lysine backbone fragment.[3][4][5][6][7]

Visualization: Fragmentation Pathway
The following diagram illustrates the theoretical fragmentation logic used to select MRM

transitions.
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Caption: ESI+ Fragmentation pathway for N2-Capryloyl Lysine. The m/z 84.1 immonium ion is

selected as the primary quantifier due to its high abundance and stability.

Validation Protocol (Self-Validating System)
This protocol is designed to meet FDA Bioanalytical Method Validation criteria.

System Suitability & Linearity
Internal Standard (IS): Use N2-Capryloyl Lysine-d4 (if available) or a structural analog like

N-Octanoyl-Glycine. Do not use free Lysine-d4 as it will not co-elute with the lipophilic

analyte, failing to correct for matrix effects at the specific retention time.

Calibration Curve: Prepare 8 non-zero standards (e.g., 1 ng/mL to 1000 ng/mL) in the

matched matrix (e.g., plasma).

Acceptance:

; back-calculated concentrations within

(20% for LLOQ).

Accuracy and Precision
QC Levels: LLOQ, Low QC (3x LLOQ), Mid QC (50% range), High QC (80% range).
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Replicates: n=5 per level.

Criteria: CV%

and Accuracy within 85-115%.

Matrix Effect & Recovery Assessment (Crucial Step)
Because N2-Capryloyl lysine is surface-active, recovery from the matrix is the highest risk

factor.

Experiment: Compare peak areas of:

(A) Analyte spiked into extracted matrix (post-extraction spike).

(B) Analyte spiked into neat solvent.

(C) Analyte spiked into matrix before extraction (pre-extraction spike).

Calculations:

Matrix Factor (MF): A / B (Values < 1.0 indicate ion suppression).

Extraction Recovery (RE): C / A.

Optimization: If RE is low (< 50%), switch from Protein Precipitation (MeOH) to Liquid-Liquid

Extraction (LLE) using Ethyl Acetate/Hexane to pull the lipophilic analyte out of the aqueous

phase.

Workflow Diagram
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Caption: Step-by-step extraction and analysis workflow for N2-Capryloyl Lysine quantification.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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